Cas no 1822842-08-9 (Methyl 6-amino-2-chloro-3,4-dimethoxybenzoate)

• Product Name: Methyl 6-amino-2-chloro-3,4-dimethoxybenzoate
• CAS No: 1822842-08-9
• MF: C₁₀H₁₂ClNO₄
• MW: 245.659582138062
• CID: 4937914
• Update Time: 2025-05-26

Methyl 6-amino-2-chloro-3,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-2-chloro-3,4-dimethoxybenzoate

• Inchi： 1S/C10H12ClNO4/c1-14-6-4-5(12)7(10(13)16-3)8(11)9(6)15-2/h4H,12H2,1-3H3
• InChI Key： YDHAGYMPQDYAPX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(=C1C(=O)OC)N)OC)OC

Computed Properties

• Exact Mass: 245.0454856 g/mol
• Monoisotopic Mass: 245.0454856 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 245.66
• XLogP3: 2.2
• Topological Polar Surface Area: 70.8

Additional information on Methyl 6-amino-2-chloro-3,4-dimethoxybenzoate

Methyl 6-amino-2-chloro-3,4-dimethoxybenzoate (CAS No. 1822842-08-9): An Overview

Methyl 6-amino-2-chloro-3,4-dimethoxybenzoate (CAS No. 1822842-08-9) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its 6-amino, 2-chloro, and 3,4-dimethoxybenzoate functionalities, which contribute to its diverse chemical and biological properties.

The chemical structure of Methyl 6-amino-2-chloro-3,4-dimethoxybenzoate consists of a benzene ring substituted with an amino group at the 6-position, a chlorine atom at the 2-position, and methoxy groups at the 3 and 4 positions. The methyl ester group at the carboxylic acid position further enhances its solubility and reactivity, making it a valuable intermediate in various synthetic pathways.

Recent studies have highlighted the potential of Methyl 6-amino-2-chloro-3,4-dimethoxybenzoate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound as a precursor for synthesizing anti-inflammatory drugs. The researchers found that derivatives of Methyl 6-amino-2-chloro-3,4-dimethoxybenzoate exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential for treating inflammatory diseases such as arthritis and colitis.

In addition to its anti-inflammatory properties, Methyl 6-amino-2-chloro-3,4-dimethoxybenzoate has also shown promise in the field of cancer research. A study conducted by a team of scientists at the National Cancer Institute demonstrated that certain derivatives of this compound could selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action was attributed to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival.

The versatility of Methyl 6-amino-2-chloro-3,4-dimethoxybenzoate extends beyond its direct therapeutic applications. It serves as an important building block in the synthesis of complex molecules with diverse biological activities. For example, a recent review article in Organic & Biomolecular Chemistry highlighted the use of this compound in the synthesis of natural products and bioactive molecules with potential applications in drug discovery.

The synthetic accessibility of Methyl 6-amino-2-chloro-3,4-dimethoxybenzoate has also been a subject of extensive research. Various methods have been developed to synthesize this compound efficiently and on a large scale. One notable approach involves the reaction of 6-nitro-2-chloro-3,4-dimethoxybenzoic acid with methanol in the presence of an acid catalyst. This method yields high purity and yield, making it suitable for industrial applications.

In conclusion, Methyl 6-amino-2-chloro-3,4-dimethoxybenzoate (CAS No. 1822842-08-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile synthetic applications make it an attractive candidate for developing novel therapeutic agents and bioactive molecules. Ongoing research continues to uncover new avenues for its use, further solidifying its importance in the scientific community.